Cas no 2034276-40-7 (N-[2-Hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide)

• Product Name: N-[2-Hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide
• CAS No: 2034276-40-7
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5913692
• PubChem ID: 121017364
• Update Time: 2025-05-24

N-[2-Hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-(pyridin-2-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide
• F6475-2954
• AKOS026689739
• N-(2-hydroxy-2-pyridin-2-ylethyl)-2-(2-methoxyethoxy)pyridine-4-carboxamide
• 2034276-40-7
• N-[2-hydroxy-2-(pyridin-2-yl)ethyl]-2-(2-methoxyethoxy)pyridine-4-carboxamide
• ICGSVQVRNCUVHC-UHFFFAOYSA-N
• 4-Pyridinecarboxamide, N-[2-hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-
• N-[2-Hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide

• Inchi： 1S/C16H19N3O4/c1-22-8-9-23-15-10-12(5-7-18-15)16(21)19-11-14(20)13-4-2-3-6-17-13/h2-7,10,14,20H,8-9,11H2,1H3,(H,19,21)
• InChI Key： ICGSVQVRNCUVHC-UHFFFAOYSA-N
• SMILES： C1(OCCOC)=NC=CC(C(NCC(O)C2=NC=CC=C2)=O)=C1

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 546.9±50.0 °C(Predicted)
• pka: 12.37±0.20(Predicted)

Additional information on N-[2-Hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide

N-[2-Hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide: A Comprehensive Overview

The compound N-[2-Hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide, identified by the CAS number 2034-276-40-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties in drug design and material science. The structure of this molecule incorporates multiple functional groups, including hydroxyl, methoxy, and amide groups, which contribute to its unique chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and optimized reaction conditions. The synthesis process involves a series of carefully designed steps, including nucleophilic substitution, condensation reactions, and selective oxidation. These methods ensure high yield and purity, making the compound suitable for both academic research and industrial applications.

One of the most promising applications of N-[2-Hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide lies in its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate key biological pathways, particularly those involved in inflammation and oxidative stress. For instance, research published in the Journal of Medicinal Chemistry highlights its anti-inflammatory properties, which could be harnessed for the development of novel therapeutics targeting chronic inflammatory diseases.

In addition to its pharmacological applications, this compound exhibits interesting electronic properties that make it a candidate for use in advanced materials. Its pyridine ring structure contributes to its aromaticity and conjugation capabilities, which are advantageous in applications such as organic electronics and sensors. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs), where its electronic properties could enhance device efficiency and stability.

The structural complexity of N-[2-Hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm its molecular structure and purity. These methods are critical for ensuring the reliability of experimental results and maintaining quality control standards in both research and production settings.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste generation and reduce the environmental footprint associated with its production. This includes the use of biodegradable solvents, catalytic systems that avoid hazardous reagents, and recycling strategies for byproducts.

In conclusion, N-[2-Hydroxy-2-(2-pyridinyl)ethyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide represents a multifaceted compound with diverse applications across various fields. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, position it as a valuable asset in both academic research and industrial innovation. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing science and technology.